Cas no 10360-31-3 ([2,6'-Bibenzothiazole]-7-sulfonicacid, 2'-(4-aminophenyl)-6-methyl-, sodium salt (1:1))

• Product Name: [2,6'-Bibenzothiazole]-7-sulfonicacid, 2'-(4-aminophenyl)-6-methyl-, sodium salt (1:1)
• CAS No: 10360-31-3
• MF: C₂₁H₁₄N₃NaO₃S₃
• MW: 475.538931369781
• CID: 171278
• PubChem ID: 3769888
• Update Time: 2025-04-19

[2,6'-Bibenzothiazole]-7-sulfonicacid, 2'-(4-aminophenyl)-6-methyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• [2,6'-Bibenzothiazole]-7-sulfonicacid, 2'-(4-aminophenyl)-6-methyl-, sodium salt (1:1)
• [2,6'-Bibenzothiazole]-7-sulfonic acid, 2'-(p-aminophenyl)-6-methyl-, sodium salt
• sodium 2'-(4-aminophenyl)-6-methyl[2,6'-bibenzothiazole]-7-sulphonate
• [2,6'-Bibenzothiazole]-7-sulfonic acid, 2'-(4-aminophenyl)-6-methyl-, monosodium salt
• 2'-(4-Aminophenyl)-6-methyl-2,6'-bi[benzothiazole]-7-sulfonic acid sodium salt
• C.I. Direct yellow 59, monosodium salt
• Nsc143368
• Primuline, Dye content 50 %
• DTXSID1065051
• NS00086866
• Q7243701
• SODIUM 2'-(4-AMINOPHENYL)-6-METHYL[2,6'-BIBENZOTHIAZOLE]-7-SULFONATE
• AKOS024370845
• sodium 2-[2-(4-aminophenyl)-1,3-benzothiazol-6-yl]-6-methyl-1,3-benzothiazole-7-sulfonate
• SCHEMBL95545
• CHEBI:90399
• CHEMBL3974381
• P0603
• Sodium 2'-(4-aminophenyl)-6-methyl(2,6'-bibenzothiazole)-7-sulphonate
• sodium 2'-(4-aminophenyl)-6-methyl[2,6'-bi-1,3-benzothiazole]-7-sulfonate
• 10360-31-3
• NSC 143368
• (2,6'-Bibenzothiazole)-7-sulfonic acid, 2'-(4-aminophenyl)-6-methyl-, sodium salt (1:1)
• (2,6'-Bibenzothiazole)-7-sulfonic acid, 2'-(4-aminophenyl)-6-methyl-, monosodium salt
• sodium 2/'-(4-aminophenyl)-6-methyl[2,6/'-bibenzothiazole]-7-sulphonate
• EINECS 233-781-3
• Primuline ,
• sodium;2-[2-(4-aminophenyl)-1,3-benzothiazol-6-yl]-6-methyl-1,3-benzothiazole-7-sulfonate
• MFCD00005798
• Primuline

• MDL： MFCD00005798
• Inchi： 1S/C21H15N3O3S3.Na/c1-11-2-8-16-18(19(11)30(25,26)27)29-21(24-16)13-5-9-15-17(10-13)28-20(23-15)12-3-6-14(22)7-4-12;/h2-10H,22H2,1H3,(H,25,26,27);/q;+1/p-1
• InChI Key： RSRNHSYYBLEMOI-UHFFFAOYSA-M
• SMILES： S1C(C2=CC=C3C(=C2)SC(C2C=CC(=CC=2)N)=N3)=NC2=CC=C(C)C(=C12)S(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 453.02775
• Monoisotopic Mass: 475.00949912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 731
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174Ų

Experimental Properties

• PSA: 106.17
• LogP: 7.03930